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Compound of Interest

Compound Name: (S)-Navlimetostat

Cat. No.: B15608156

(S)-Navlimetostat Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive resource for troubleshooting common issues related to the
solubility and stability of (S)-Navlimetostat (also known as MRTX-1719).

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving (S)-Navlimetostat for in vitro

experiments?

Al: Dimethyl sulfoxide (DMSOQ) is the recommended solvent for preparing stock solutions of
(S)-Navlimetostat for in vitro use. It is highly soluble in DMSO, with concentrations of up to
100 mg/mL being achievable.[1] To ensure complete dissolution at high concentrations,
sonication is recommended.[2] It is also crucial to use fresh, anhydrous DMSO, as the
presence of moisture can significantly reduce the solubility of the compound.[3]

Q2: How should | prepare (S)-Navlimetostat for in vivo animal studies?

A2: For in vivo administration, a co-solvent formulation is typically required. A common
formulation consists of a mixture of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline.
[1][2] In this vehicle, a solubility of at least 2 mg/mL can be achieved.[1][2] It is recommended
to keep the final DMSO concentration in the working solution below 2% if the animal model is
sensitive to DMSO.[4] Always prepare fresh solutions for in vivo experiments on the day of use.

[1]
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Q3: What are the recommended storage conditions for solid (S)-Navlimetostat?

A3: Solid (S)-Navlimetostat should be stored in a dry, dark environment. For short-term
storage (days to weeks), a temperature of O - 4°C is suitable. For long-term storage (months to
years), it is recommended to store the compound at -20°C.[5]

Q4: How should I store stock solutions of (S)-Navlimetostat?

A4: Stock solutions of (S)-Navlimetostat in DMSO should be aliquoted into smaller volumes to
avoid repeated freeze-thaw cycles. These aliquots should be stored at -80°C for long-term
stability (up to 1 year) or at -20°C for shorter periods (up to 1 month).[3][4]

Troubleshooting Guides
Issue 1: Difficulty Dissolving (S)-Navlimetostat

If you are experiencing issues with dissolving (S)-Navlimetostat, consider the following
troubleshooting steps:

e Use Fresh, Anhydrous DMSO: (S)-Navlimetostat's solubility is sensitive to moisture in the
DMSO.[3] Ensure you are using a newly opened bottle of anhydrous DMSO.

e Apply Sonication: For higher concentrations, sonication can aid in the dissolution process.[2]

o Gentle Warming: Gentle warming (e.g., to 37°C) can also be employed to assist dissolution,
but be cautious of potential degradation with excessive heat.

o Check for Precipitate: If precipitation occurs after the initial dissolution, it may be due to the
DMSO absorbing moisture.

Issue 2: Solution Instability or Precipitation Over Time

If you observe that your (S)-Navlimetostat solution is not stable or precipitates upon storage or
dilution, consider these points:

» Agueous Buffer Incompatibility: (S)-Navlimetostat is insoluble in water.[3] When diluting a
DMSO stock solution into an aqueous buffer for your experiment, ensure the final DMSO
concentration is high enough to maintain solubility. It is recommended to perform a
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preliminary test with small volumes to determine the optimal final DMSO concentration for
your specific buffer and experimental conditions.

» Storage of Diluted Solutions: It is highly recommended to prepare fresh dilutions in aqueous
buffers for each experiment. Avoid storing diluted aqueous solutions of (S)-Navlimetostat.

Data Presentation

Solubility Data

Solvent Concentration Notes Reference

Requires sonication;
~100 mg/mL (~215.11  use of fresh,

DMSO . [1]
mM) anhydrous DMSO is
critical.
Ethanol 93 mg/mL [3]
Water Insoluble [3]

In Vivo Formulation
(10% DMSO + 40% Sonication is

= 2 mg/mL (4.30 mM) [1][2]
PEG300 + 5% Tween recommended.

80 + 45% Saline)

Storage and Stability Recommendations
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Storage )
Form . Duration Notes Reference
Condition
Short-term (days  Keep dry and
Solid 0-4°C (day b ey [5]
to weeks) dark.
Long-term
) Keep dry and
Solid -20°C (months to [5]
dark.
years)
] Aliquot to avoid
Stock Solution
) -80°C Upto 1 year freeze-thaw [3]
(in solvent)
cycles.
) Aliquot to avoid
Stock Solution
) -20°C Up to 1 month freeze-thaw [31[4]
(in solvent)

cycles.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

o Weigh the Compound: Accurately weigh the desired amount of solid (S)-Navlimetostat
(Molecular Weight: 464.89 g/mol ) in a sterile microcentrifuge tube.

e Add Solvent: Add the calculated volume of fresh, anhydrous DMSO to achieve a 10 mM
concentration.

» Dissolve: Vortex the solution thoroughly. If needed, sonicate the tube in a water bath for 5-10
minutes or until the solid is completely dissolved.

o Storage: Aliquot the stock solution into single-use volumes and store at -80°C.

Visualizations
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Workflow for Preparing (S)-Navlimetostat Stock Solution

Weigh (S)-Navlimetostat Solid

;

Add Anhydrous DMSO

;

Vortex and/or Sonicate

Aliquot into Single-Use Tubes

;

Store at -80°C

Click to download full resolution via product page

Caption: Workflow for Preparing (S)-Navlimetostat Stock Solution
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Factors Affecting (S)-Navlimetostat Solubility

(S)-Navlimetostat Solubility

Choice of Solvent Moisture Content in Solvent Target Concentration Temperature Sonication

Click to download full resolution via product page

Caption: Factors Affecting (S)-Navlimetostat Solubility

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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